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Compound of Interest

Compound Name: N-Desmethyl Pimavanserin

Cat. No.: B1344363

For researchers, scientists, and professionals in drug development, the procurement of high-
purity analytical standards is a critical step in ensuring the accuracy and validity of experimental
results. This guide provides an in-depth overview of sourcing N-Desmethyl Pimavanserin, the
primary active metabolite of Pimavanserin, for analytical purposes.[1][2][3]

N-Desmethyl Pimavanserin, also known as AC-279, is a key compound in pharmacokinetic
and metabolism studies of Pimavanserin.[2][4] Pimavanserin is primarily metabolized by the
cytochrome P450 enzymes CYP3A4 and CYP3AS to form this active metabolite.[5]

Suppliers and Product Specifications

Several reputable suppliers offer N-Desmethyl Pimavanserin as a reference standard or for
research use. The table below summarizes key quantitative data from various suppliers to
facilitate comparison.
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Molecular _
] Product CAS Molecular ] ) Available
Supplier Weight ( Purity .
Name Number Formula Quantities
g/mol )
N-
Desmethyl 639863- C24H32FN Not Not
Clearsynth ) 413.53 N N
Pimavanse  77-7 302 specified specified
rin
N-
Immunoma  Desmethyl 639863- C24H32FN 1 mg,
_ 413.53 98.88%
rt Pimavanse  77-7 302 10mM/1mL
rin
N-
DLA
Desmethyl 639863- C24H32FN  Not Not 25mg,
PHARMAC _ N N
Pimavanse 77-7 302 specified specified 100mg
EUTICALS .
rin
_ [2H4]-
Shimadzu ]
) Pimavanse 1mg, 5
Chemistry ] ]
rn C24H28D4 Min. mg, 10 mg,
& ] N/A 417.56
) ) metabolite FN302 98.00% 25 mg, 100
Diagnostic
([2H4]-AC- mg
S
279)

Experimental Protocols

While specific experimental protocols are often developed and validated in-house, the following

provides a generalized methodology for the use of N-Desmethyl Pimavanserin as an

analytical standard in a Liquid Chromatography-Mass Spectrometry (LC-MS/MS) assay, based

on published research.[4][6]

Preparation of Standard Stock and Working Solutions:

o Stock Solution: Accurately weigh a precise amount of N-Desmethyl Pimavanserin

analytical standard and dissolve it in a suitable solvent, such as dimethyl sulfoxide (DMSO)

[1], to a known concentration (e.g., 1 mg/mL).
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o Working Solutions: Prepare a series of working solutions by serially diluting the stock
solution with an appropriate solvent (e.g., acetonitrile or methanol) to create calibration
standards and quality control (QC) samples at various concentration levels.

Sample Preparation (Plasma):

The protein precipitation method is a common technique for extracting the analyte from
biological matrices like plasma.[6]

Aliquot 10 pL of the plasma sample into a microcentrifuge tube.

e Add 10 pL of acetonitrile to the plasma sample.

e Add 50 pL of an acetonitrile solution containing a suitable internal standard.

» Vortex the mixture for 1 minute to ensure thorough mixing.

o Centrifuge the samples at 14,000 x g for 10 minutes to precipitate the proteins.
o Carefully transfer 40 pL of the supernatant to a new tube.

e Add 40 pL of a 50% acetonitrile solution and vortex to mix.

e The resulting solution is ready for LC-MS/MS analysis.

LC-MS/MS Method Validation:

The analytical method should be validated according to relevant guidelines (e.g., ICH M10) to
ensure its reliability.[6] Key validation parameters include:

o Selectivity: Assessed by comparing the chromatograms of blank plasma with those of spiked
plasma samples to ensure no interference from endogenous components.[4][6]

o Linearity: Determined by analyzing a series of calibration standards to establish the
concentration range over which the detector response is proportional to the analyte
concentration.
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e Accuracy and Precision: Evaluated by analyzing QC samples at multiple concentration levels
on the same day (intra-day) and on different days (inter-day).[6]

 Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the
analyte that can be reliably detected and quantified, respectively.

Visualizations
Metabolic Pathway of Pimavanserin

The following diagram illustrates the metabolic conversion of Pimavanserin to its active
metabolite, N-Desmethyl Pimavanserin, primarily mediated by the CYP3A4 enzyme.

Metabolic Pathway of Pimavanserin

Pimavanserin
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Caption: Metabolic conversion of Pimavanserin to N-Desmethyl Pimavanserin.

Procurement and Verification Workflow

This diagram outlines the logical steps for procuring and verifying an analytical standard of N-
Desmethyl Pimavanserin.
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Procurement and Verification of Analytical Standard

Research and Identify
Reputable Suppliers
Request Quotes and

Lead Times
Select Supplier Based on
Quality, Cost, and Availability
Glace Purchase OrdeD

Receive Analytical Standard

:

Verify Certificate of Analysis
and Other Documentation

Perform Internal
Quality Control Checks

Click to download full resolution via product page

Caption: Workflow for procuring and verifying an analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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